Cas no 1805026-28-1 (Ethyl 5-bromo-4-methoxypyridine-2-acetate)
Ethyl 5-bromo-4-methoxypyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- BrC=1C(=CC(=NC=1)CC(=O)OCC)OC
- Ethyl 5-bromo-4-methoxypyridine-2-acetate
-
- Inchi: 1S/C10H12BrNO3/c1-3-15-10(13)5-7-4-9(14-2)8(11)6-12-7/h4,6H,3,5H2,1-2H3
- InChI Key: XNRRYUPHROGOIF-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1OC)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 213
- XLogP3: 1.7
- Topological Polar Surface Area: 48.4
Ethyl 5-bromo-4-methoxypyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012286-250mg |
Ethyl 5-bromo-4-methoxypyridine-2-acetate |
1805026-28-1 | 95% | 250mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A029012286-1g |
Ethyl 5-bromo-4-methoxypyridine-2-acetate |
1805026-28-1 | 95% | 1g |
$3,126.60 | 2022-04-01 |
Ethyl 5-bromo-4-methoxypyridine-2-acetate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Ethyl 5-bromo-4-methoxypyridine-2-acetate
Ethyl 5-bromo-4-methoxypyridine-2-acetate (CAS No. 1805026-28-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 5-bromo-4-methoxypyridine-2-acetate (CAS No. 1805026-28-1) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a brominated pyridine ring and an acetic ester moiety, make it a valuable building block for medicinal chemists exploring novel therapeutic agents.
The compound's molecular structure, characterized by a pyridine core substituted with a bromine atom at the 5-position and a methoxy group at the 4-position, along with an acetic ester group at the 2-position, imparts distinct reactivity that facilitates diverse synthetic transformations. This versatility has been leveraged in the development of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and neurological disorders.
In recent years, Ethyl 5-bromo-4-methoxypyridine-2-acetate has garnered attention for its role in the synthesis of kinase inhibitors, which are pivotal in cancer therapy. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic scaffolds. These scaffolds are often found in kinase inhibitors that disrupt aberrant signaling pathways in cancer cells.
Moreover, the methoxy group at the 4-position of the pyridine ring can be oxidized to form a hydroxyl group, providing another handle for medicinal chemists to modify the molecule's properties. This oxidation can lead to the formation of dihydroxy-substituted pyridines, which have been shown to exhibit enhanced binding affinity to biological targets. Such modifications are critical in optimizing drug candidates for improved pharmacokinetic and pharmacodynamic profiles.
The acetic ester group at the 2-position of Ethyl 5-bromo-4-methoxypyridine-2-acetate also plays a pivotal role in its synthetic utility. It can be hydrolyzed to yield a carboxylic acid, which can then be further functionalized through esterification or amidation reactions. These transformations are essential for introducing various pharmacophores into the molecule, thereby tailoring its biological activity.
Recent studies have highlighted the compound's application in the synthesis of antiviral agents. The brominated pyridine core serves as a scaffold for designing molecules that interact with viral enzymes or receptors. For instance, derivatives of Ethyl 5-bromo-4-methoxypyridine-2-acetate have been investigated for their potential to inhibit viral proteases and polymerases, which are critical for viral replication. These findings underscore the compound's significance in antiviral drug discovery.
In addition to its role in anticancer and antiviral therapies, Ethyl 5-bromo-4-methoxypyridine-2-acetate has been explored in the development of drugs targeting neurological disorders. The pyridine scaffold is commonly found in molecules that modulate neurotransmitter systems, making it an attractive starting point for designing novel therapeutics. For example, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.
The compound's synthetic accessibility also contributes to its widespread use in pharmaceutical research. It can be readily prepared through multi-step organic synthesis or purchased from specialized chemical suppliers. This ease of access allows researchers to focus on downstream functionalization without being constrained by complex synthetic routes.
The growing interest in Ethyl 5-bromo-4-methoxypyridine-2-acetate has led to advancements in its applications across various therapeutic areas. Researchers are continually exploring new synthetic strategies to enhance its utility and expand its scope. For instance, recent developments have focused on developing greener synthetic methods that minimize waste and improve yields while maintaining high purity standards.
The versatility of Ethyl 5-bromo-4-methoxypyridine-2-acetate extends beyond its use as an intermediate; it also serves as a model compound for studying reaction mechanisms and developing new catalytic systems. Its well-defined reactivity allows chemists to probe fundamental principles governing organic transformations, contributing to advancements in synthetic methodology.
In conclusion, Ethyl 5-bromo-4-methoxypyridine-2-acetate (CAS No. 1805026-28-1) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules across various therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.
1805026-28-1 (Ethyl 5-bromo-4-methoxypyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)